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Compound of Interest

Compound Name: Penconazole-d7

Cat. No.: B12060739

An In-depth Technical Guide to the Safe Handling of Penconazole-d7

Introduction

Penconazole-d7 is the deuterated form of Penconazole, a systemic triazole fungicide.[1][2]
Due to its isotopic labeling, Penconazole-d7 serves as an invaluable internal standard for
analytical and research purposes, particularly in mass spectrometry-based quantification of
Penconazole residues in various matrices.[2] Penconazole itself functions by inhibiting the
biosynthesis of sterols in fungal cell membranes, which is crucial for their development.[3][4]

This guide provides comprehensive safety data, handling precautions, and emergency
procedures for Penconazole-d7, tailored for researchers, scientists, and professionals in drug
development and analytical laboratories. Given that the toxicological properties are primarily
associated with the parent molecule, safety data for Penconazole is used as a surrogate where
specific data for the deuterated analog is unavailable.

Hazard Identification and GHS Classification

Penconazole-d7 is classified as a hazardous substance. The Globally Harmonized System
(GHS) classification, derived from safety data sheets for Penconazole and its deuterated form,
indicates several health and environmental risks.

Signal Word:Warning[5][6]
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Hazard Pictograms:
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Table 1: GHS Hazard Statements

Code Hazard Statement References

| H302 | Harmful if swallowed. | |[5][7] | H313 | May be harmful in contact with skin. | |[6] | H319
| Causes serious eye irritation. | |[8][9] | H332 | Harmful if inhaled. | |[7][9] | H361 | Suspected of
damaging fertility or the unborn child. | [[6] | H361d | Suspected of damaging the unborn child. |
[[8][9] | H373 | May cause damage to organs through prolonged or repeated exposure. | [[6] |
H410 | Very toxic to aquatic life with long lasting effects. | [[5] | H411 | Toxic to aquatic life with
long lasting effects. | |[6][8][9]

Table 2: GHS Precautionary Statements

Code Precautionary Statement References

| P201 | Obtain special instructions before use. | [[5][6][8] | P202 | Do not handle until all safety
precautions have been read and understood. | |[6] | P260 | Do not breathe
dust/fume/gas/mist/vapors/spray. | |[6][9] | P270 | Do not eat, drink or smoke when using this
product. | |[5][8] | P273 | Avoid release to the environment. | |[5][8][9] | P280 | Wear protective
gloves/protective clothing/eye protection/face protection. | [[5][7][8][9] | P301+P312 | IF
SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. | |[5] | P305+P351+P338 |
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. | |[[9] | P308+P313 | IF exposed or concerned: Get medical
advice/attention. | |[5][8][10] | P391 | Collect spillage. | |[6][8][9] | P405 | Store locked up. | |[6] |
P501 | Dispose of contents/container to an approved waste disposal plant. | |[5][6][7][8]

Quantitative Data
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Physical and Chemical Properties

The physical and chemical properties of Penconazole-d7 are essential for its proper handling
and storage.

Table 3: Physical and Chemical Properties of Penconazole-d7

Property Value References

| CAS Number | 1628110-84-8 | |[[10][11][12][13] | Molecular Formula | C13D7HsCI2Ns | |[1][11]

[12][13] | Molecular Weight | 291.23 g/mol | |[1][11][12][13] | Appearance | White powdery solid |
[[3] | Solubility (Penconazole) | Water: 73 mg/L (25°C) | [[3] | | Ethanol: 730 g/L | |[3] | | Acetone:
770 g/L | |[3]] | Toluene: 610 g/L | |[3] | Partition Coefficient (Penconazole) | Log P =3.72 (pH 7,
20°C) | |[3][9] | Stability (Penconazole) | Stable to hydrolysis (pH 1-13) and heat (up to 350°C) |

|[3]

Toxicological Data

Specific toxicological studies on Penconazole-d7 are not widely available; therefore, data for
the non-labeled Penconazole are presented. The primary difference in deuterated compounds
is a potential alteration in metabolic rate, but the intrinsic toxicity is expected to be the same.

[1][2]Table 4: Summary of Toxicological Endpoints for Penconazole

Endpoint Observation References

| Acute Oral Toxicity | Harmful if swallowed. | |[5] | Reproductive Toxicity | Suspected of
damaging fertility or the unborn child. | |[5][6][14] | Eye Irritation | Causes serious eye irritation. |
|[8] | Target Organ Toxicity | May cause damage to organs (lung/respiratory system) through
prolonged or repeated exposure. | |[6] | Carcinogenicity | No data available to classify. | | |
Mutagenicity | No data available to classify. | | | Endocrine Disruption | Listed as a Group Il
Chemical for potential endocrine disruption. | |[9]

Experimental Protocols and Workflows
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Safe handling in a laboratory setting requires adherence to strict protocols. The following
sections and diagrams outline the recommended workflows for handling Penconazole-d7.

General Laboratory Handling Workflow

This workflow provides a step-by-step guide for handling Penconazole-d7 from receipt to
disposal, ensuring safety at each stage.
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Preparation & Risk Assessment

1. Obtain SDS & Review
[P201, P202]

[2. Conduct Risk AssessmenD

i

3. Prepare Engineering Controls
(Fume Hood)

l

4. Select Appropriate PPE
[P280]

roceed to Handling

Chemical Handling

5. Weighing & Preparation
(In ventilated enclosure)

6. Experimental Use
(Avoid generating dust/aerosols)

xperiment Complete

Post-Experiment

[7. Decontaminate Surfaces & Glasswara

l l

@. Segregate & Label Wasta [10. Wash Hands Thorough@

l

9. Dispose of Waste via Approved Vendor
[P501]
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Inhalation T Skin Contact WPt “~._ Eye Contact \\\ Ingestion
- ys R N -

Move victim to fresh air.

| \
\

Immediately remove all Rinse immediately with plenty of water . .
(contaminated clothing.) ( for at least 15 minutes. Rinse mouth with water.

(Keep at rest in a comfortable position) Gl\lash off with plenty of soap and water) (Remove contact lenses, if present) Do NOT induce vomiting.

\ J A\ A\ 4
If breathing is irregular or stopped, If skin irritation persists, Seek immediate medical attention. Ca." a PQISON.CENTER or doctor
L Lo 2 b L immediately if you feel unwell.
administer artificial respiration. call a physician. [P305+P351+P338] [P301+P312]
\ J
Seek immediate medical attention.
[P304+P340]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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